Cas no 245035-90-9 (1H-Pyrrole-2-carboxaldehyde,3,5-diethyl-)

• Product Name: 1H-Pyrrole-2-carboxaldehyde,3,5-diethyl-
• CAS No: 245035-90-9
• MF: C₉H₁₃NO
• MW: 151.205622434616
• CID: 245906
• PubChem ID: 22394586
• Update Time: 2025-04-19

1H-Pyrrole-2-carboxaldehyde,3,5-diethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carboxaldehyde,3,5-diethyl-
• 2,4-Diethyl-5-formylpyrrole
• 3,5-diethylpyrrol-2-carboxaldehyde
• 3,5-Diethyl-1H-pyrrole-2-carbaldehyde
• SCHEMBL5358324
• ZTUALHWLYYQSEJ-UHFFFAOYSA-N
• 245035-90-9

• Inchi： 1S/C9H13NO/c1-3-7-5-8(4-2)10-9(7)6-11/h5-6,10H,3-4H2,1-2H3
• InChI Key： ZTUALHWLYYQSEJ-UHFFFAOYSA-N
• SMILES： O=CC1=C(CC)C=C(CC)N1

Computed Properties

• Exact Mass: 151.09979
• Monoisotopic Mass: 151.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.9A^2
• XLogP3: 2.1

Experimental Properties

• PSA: 32.86